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Compound of Interest

Compound Name: 2-Bromopropionic acid

Cat. No.: B165285

An In-depth Technical Guide to the Physical Properties of 2-Bromopropionic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical entities is fundamental. This guide provides a
detailed overview of the core physical properties of 2-Bromopropionic acid (CAS No: 598-72-
1), a versatile intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2]

Core Physical Properties

2-Bromopropionic acid, with the molecular formula CsHsBrOz, is a derivative of propionic acid
where a bromine atom is substituted at the alpha position.[3] At room temperature, it typically
appears as a colorless to light yellow liquid.[3][4] The presence of both a polar carboxylic acid
group and a bromine atom significantly influences its physical characteristics.[4]

Quantitative Data Summary

The physical properties of 2-Bromopropionic acid have been reported with some variability
across different sources. The following table summarizes the typical ranges for its melting
point, boiling point, and solubility.
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Physical Property Value Citations
Melting Point 25-30°C [B151[61[7]
Boiling Point 200 - 206 °C at 760 mmHg [1][4][5][8]
Solubility in Water Soluble / Highly Soluble [LII31[41181°]

Soluble in ethanol, ether,
o ) chloroform, benzene. Limited
Solubility in Organic Solvents o (1114118101101
solubility in non-polar solvents

like hexane.

Experimental Protocols for Property Determination

The following sections outline generalized, standard laboratory methodologies for determining
the key physical properties of a compound like 2-Bromopropionic acid.

Melting Point Determination (Capillary Method)

The melting point is determined as the temperature range over which the solid-to-liquid phase
transition occurs.

Methodology:

Sample Preparation: A small, dry sample of 2-Bromopropionic acid is finely powdered (if
solidified by cooling) and packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Thiele
tube with mineral oil or an automated digital instrument). The sample should be positioned
adjacent to the thermometer bulb or temperature sensor.

e Heating: The apparatus is heated gradually, with the rate of heating slowed to 1-2 °C per
minute as the expected melting point is approached.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the range.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://adpharmachem.com/2-bromo-propionic-acid/
http://www.stenutz.eu/chem/solv6.php?name=2-bromopropanoic+acid
https://www.wikidata.org/wiki/Q27291037
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopropionic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2260767.htm
https://www.solubilityofthings.com/2-bromopropanoic-acid
http://www.stenutz.eu/chem/solv6.php?name=2-bromopropanoic+acid
http://www.sonalplasrubind.com/2-bromopropionic-acid-2786133.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2260767.htm
https://adpharmachem.com/2-bromo-propionic-acid/
https://www.solubilityofthings.com/2-bromopropanoic-acid
http://www.sonalplasrubind.com/2-bromopropionic-acid-2786133.html
https://www.tcichemicals.com/IN/en/p/B0644
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2260767.htm
https://www.solubilityofthings.com/2-bromopropanoic-acid
http://www.sonalplasrubind.com/2-bromopropionic-acid-2786133.html
https://www.tcichemicals.com/IN/en/p/B0644
https://m.chemicalbook.com/ProductChemicalPropertiesCB2260767_EN.htm
https://www.benchchem.com/product/b165285?utm_src=pdf-body
https://www.benchchem.com/product/b165285?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Boiling Point Determination (Distillation & Reflux
Methods)

The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Methodology 1: Simple Distillation[11]

Apparatus Setup: A distillation flask is charged with approximately 5 mL of 2-
Bromopropionic acid and a few boiling chips.[11] A simple distillation apparatus is
assembled with a condenser and a collection flask.

Thermometer Placement: The thermometer is positioned so that the top of its bulb is level
with the bottom of the side-arm leading to the condenser.

Heating: The flask is heated gently. As the liquid boils and vapors rise, the temperature on
the thermometer will increase and then stabilize.

Data Recording: The stable temperature observed during the distillation of the bulk liquid is
recorded as the boiling point.[11] The atmospheric pressure should also be recorded.

Methodology 2: Reflux[11]

Apparatus Setup: A round-bottomed flask containing ~5 mL of 2-Bromopropionic acid and
boiling chips is fitted with a vertical condenser.[11]

Thermometer Placement: A thermometer is suspended in the neck of the flask so that its
bulb is immersed in the hot vapor just below the condenser, but not touching the boiling
liquid.[11]

Heating: The liquid is brought to a steady boil.[11] The condensing vapor will continuously
wash over the thermometer bulb.

Data Recording: The equilibrium temperature shown on the thermometer is the boiling point
at the recorded atmospheric pressure.[11]

Solubility Determination
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Solubility is typically determined by establishing the maximum amount of a solute that can
dissolve in a given amount of solvent at a specific temperature.

Methodology:

e Solvent Preparation: A known volume (e.g., 10 mL) of the selected solvent (e.g., water,
ethanol, hexane) is placed in a flask and maintained at a constant temperature (e.g., 25 °C)
using a water bath.

o Solute Addition: A pre-weighed amount of 2-Bromopropionic acid is added to the solvent in
small increments with continuous stirring.

e Observation: The solute is added until a slight excess of undissolved solid/liquid remains,
indicating that the solution is saturated.

e Quantification: The total mass of the dissolved solute is determined. Solubility can be
expressed in g/100 mL or mol/L. The process is repeated for various polar and non-polar
solvents to build a solubility profile.[4] It is noted that solubility is often temperature-
dependent, typically increasing with a rise in temperature.[4]

Visualized Relationships and Workflows

The following diagrams, generated using Graphviz, illustrate key logical and experimental
relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopropionic-acid
http://www.sonalplasrubind.com/2-bromopropionic-acid-2786133.html
https://www.tcichemicals.com/IN/en/p/B0644
https://www.tcichemicals.com/IN/en/p/B0644
https://m.chemicalbook.com/ProductChemicalPropertiesCB2260767_EN.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b165285#physical-properties-of-2-bromopropionic-acid-melting-point-boiling-point-solubility
https://www.benchchem.com/product/b165285#physical-properties-of-2-bromopropionic-acid-melting-point-boiling-point-solubility
https://www.benchchem.com/product/b165285#physical-properties-of-2-bromopropionic-acid-melting-point-boiling-point-solubility
https://www.benchchem.com/product/b165285#physical-properties-of-2-bromopropionic-acid-melting-point-boiling-point-solubility
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165285?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

